Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21322153 3-Azaspiro[5.5]undecane-2,4-dione 1130-32-1 C10H15NO2
VC21325686 Articainic acid 114176-52-2 C12H18N2O3S HCl
VC21328714 5-Hydroxy Desloratadine 117811-12-8 C19H19ClN2O
VC21329067 Benzoin 119-53-9 C14H12O2
C14H12O2
C6H5COCH(OH)C6H5
VC21327720 Dibenzosuberol 1210-34-0 C15H14O
VC21323399 Dibenzosuberone 1210-35-1 C15H12O
VC21329735 Blonanserin 132810-10-7 C23H30FN3
VC21330728 Phosphorodiamidic acid, N,N-bis(2-chloroethyl)-, compd. with cyclohexanamine (1:1) 1566-15-0 C10H24N3Cl2O2P
VC21325694 benzo[a]pyren-9-ol 17573-21-6 C20H12O
VC21326573 2-[N-(4,5-dimethoxy-2-hydroxybenzoyl)amino]-4-(ethoxycarbonyl)-1,3-thiazole 185106-05-2 C15H16N2O6S
VC21327213 (R,R)-Hydroxy Bupropion 192374-15-5 C13H18ClNO2
VC21325224 N-Desethyl Etifoxine 21715-43-5 C15H13ClN2O
VC21329229 Triclonide 26849-57-0 C24H28Cl3FO4
VC21327011 4-Ketocyclophosphamide 27046-19-1 C7H13Cl2N2O3P
VC21326926 Benzo(A)pyrene-6,12-dione 3067-12-7 C20H10O2
VC21329052 7-Hydroxybenzo(a)pyrene 37994-82-4 C20H12O
VC21329728 8-chloro-11-(1-methylpiperidin-4-ylidene)-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine 38092-89-6 C20H21ClN2
VC21322121 Methyl 4-acetamido-5-bromo-2-methoxybenzoate 4093-34-9 C11H12BrNO4
VC21330623 Fenofibric acid ethyl ester 42019-08-9 C19H19ClO4
VC21329756 Benzo(a)pyrene-7,8-diol 57303-99-8 C20H12O2
VC21329758 N-(2-Pyridylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide 57415-36-8 C17H14F6N2O3
VC21330726 Dihydromevinolin 77517-29-4 C24H38O5
VC21324936 1-(2,4-Difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone 86404-63-9 C10H7F2N3O
VC21320729 Iso Fluconazole 89429-59-4 C13H12F2N6O
VC21329700 Hydroxybupropion 92264-81-8 C13H18ClNO2